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Compound Name: C12 NBD Phytoceramide

Cat. No.: B15140719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive guide to the use of C12 NBD-Phytoceramide,

a fluorescent analog of phytoceramide, for visualizing and understanding lipid metabolism and

distribution within cells. The integration of the nitrobenzoxadiazole (NBD) fluorophore allows for

the direct observation of phytoceramide trafficking, localization, and involvement in cellular

signaling pathways using fluorescence microscopy.

Ceramides and their derivatives are critical components of the sphingolipid signaling pathway,

playing key roles in cellular processes such as apoptosis, cell cycle regulation, and

inflammation. Phytoceramides, distinguished by a hydroxyl group on the sphingoid base, are

particularly abundant in the skin, where they are essential for maintaining the epidermal barrier.

Understanding the subcellular distribution and dynamics of phytoceramids is therefore of

significant interest in dermatology, cosmetology, and the study of diseases associated with

barrier dysfunction. C12 NBD-Phytoceramide serves as a vital tool in these investigations,

enabling researchers to track its metabolism and localization to organelles such as the Golgi

apparatus.[1][2]

Key Characteristics and Spectral Properties
C12 NBD-Phytoceramide is a synthetic molecule where the NBD fluorophore is attached to a

12-carbon acyl chain linked to a phytosphingosine base. The NBD group is environmentally
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sensitive, exhibiting low fluorescence in aqueous environments and becoming highly

fluorescent in the hydrophobic environment of cellular membranes.[3] This property makes it an

excellent probe for monitoring lipid uptake and transport.

The spectral properties of the NBD fluorophore are well-characterized, with excitation and

emission maxima that are compatible with standard fluorescence microscopy setups.

Quantitative Data Summary
For optimal imaging of C12 NBD-Phytoceramide, it is crucial to match the microscope's light

source and filter sets to the spectral characteristics of the NBD dye.

Parameter Wavelength (nm) Source(s)

Excitation Maximum ~460 - 488 nm [4][5][6][7]

Emission Maximum ~525 - 540 nm [3][5][6][7][8]

A typical fluorescence microscopy setup for C12 NBD-Phytoceramide will utilize a blue light

source for excitation and a green emission filter.

Component Specification
Recommended
Wavelength/Range

Source(s)

Excitation Filter Bandpass 470/40 nm or similar [9]

Dichroic Mirror Longpass Cut-on at ~500 nm

Emission Filter
Bandpass or

Longpass

525/50 nm or 515 nm

longpass
[5][9]

Experimental Protocols
The following protocols provide a general framework for labeling live and fixed cells with C12

NBD-Phytoceramide. Optimization may be required depending on the cell type and

experimental goals.
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Protocol 1: Live-Cell Imaging of C12 NBD-
Phytoceramide
This protocol is designed for observing the dynamic processes of C12 NBD-Phytoceramide

uptake, trafficking, and localization in living cells.

Materials:

C12 NBD-Phytoceramide

Dimethyl sulfoxide (DMSO)

Bovine Serum Albumin (BSA), fatty acid-free

Hanks' Balanced Salt Solution (HBSS) or other suitable imaging medium

Live-cell imaging chamber or glass-bottom dish

Adherent cells cultured on coverslips or in imaging dishes

Procedure:

Preparation of C12 NBD-Phytoceramide Stock Solution:

Dissolve C12 NBD-Phytoceramide in DMSO to create a 1-5 mM stock solution.

Store the stock solution at -20°C, protected from light.

Preparation of C12 NBD-Phytoceramide-BSA Complex (Labeling Solution):

Prepare a 1% (w/v) BSA solution in HBSS.

Dilute the C12 NBD-Phytoceramide stock solution into the BSA solution to a final

concentration of 5-20 µM. The BSA helps to solubilize the lipid probe and facilitate its

delivery to the cells.[10]

Incubate the mixture for 15-30 minutes at 37°C to allow for complex formation.
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Cell Labeling:

Wash the cultured cells twice with pre-warmed HBSS.

Incubate the cells with the C12 NBD-Phytoceramide-BSA complex solution for 15-60

minutes at 37°C. The optimal incubation time will vary depending on the cell type and

experimental question.

For studies focusing on endocytic pathways, a common method involves incubating cells

with the probe at 4°C for 30 minutes to allow for binding to the plasma membrane,

followed by a wash and a shift to 37°C to initiate internalization.[11]

Washing and Imaging:

Remove the labeling solution and wash the cells three times with pre-warmed HBSS or

imaging medium.

Add fresh, pre-warmed imaging medium to the cells.

Proceed with imaging on a fluorescence microscope equipped with the appropriate filter

set for NBD.

Protocol 2: Fixed-Cell Imaging of C12 NBD-
Phytoceramide
This protocol is suitable for high-resolution imaging of the subcellular localization of C12 NBD-

Phytoceramide at a specific time point.

Materials:

All materials from Protocol 1

Paraformaldehyde (PFA), 4% in Phosphate-Buffered Saline (PBS)

Mounting medium

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://documents.thermofisher.com/TFS-Assets%2FLSG%2Fmanuals%2Fmp01154.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Labeling:

Follow steps 1-3 from the Live-Cell Imaging protocol.

Cell Fixation:

After the desired incubation time, remove the labeling solution and wash the cells twice

with PBS.

Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Mounting and Imaging:

Mount the coverslip onto a microscope slide using a suitable mounting medium.

Image the cells using a fluorescence microscope with the appropriate NBD filter set.

Visualization of Experimental Workflows and
Cellular Pathways
To aid in the conceptualization of the experimental process and the biological context, the

following diagrams have been generated using the DOT language.
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Caption: Experimental workflow for C12 NBD-Phytoceramide cell labeling and imaging.
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Caption: Simplified pathway of C12 NBD-Phytoceramide uptake and trafficking in a cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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